Sulfur-38

• CAS RN: 15759-21-4
• Molecular Formula: H2S
• Molecular Weight: 39.987 g/mol
• IUPAC Name: sulfane
• InChI: InChI=1S/H2S/h1H2/i1+6
• InChI Key: RWSOTUBLDIXVET-LZFNBGRKSA-N
• Isomeric SMILES: [38SH2]
• SMILES: S
• synonyms: 38S radioisotope; S-38 radioisotope; Sulfur-38

Description

Sulfur-38 atom is the radioactive isotope of sulfur with relative atomic mass 37.97116 and half-life of 170.3 min.

Scientific Research Applications

Role in Modern Materials Science

Sulfur, known for centuries, remains central to a wide array of scientific research topics. It's a major by-product of oil refinery processes and a common site in biological reactions. Research on sulfur is incredibly varied, focusing on areas such as improving energy efficiency, developing environmentally friendly uses for oil refinery waste products, creating polymers with unique properties, and applications in biology. Sulfur-based reactions are pivotal in producing materials for energy, environmental, and practical uses (Boyd, 2016).

Sulfur Ice Astrochemistry

Sulfur's role in astrochemical reactions and planetary geology is gaining interest. Laboratory studies on astrophysical ice analogues involve synthesizing ice with specific morphology and chemical composition, then processing it under simulated astrophysical conditions. These studies, which include radiolysis, photolysis, and thermal processing, enhance our understanding of sulfur chemistry in astrophysical environments (Mifsud et al., 2021).

Application in Rechargeable Batteries

Sulfur chemistry has been explored for developing high-performance rechargeable batteries. The investigation focused on overcoming the challenges of sulfur electrochemistry, such as utilization limits, low-temperature performance, and rate capability, to enhance the efficiency of these batteries (Akridge et al., 2004).

Sulfur in Polymer and Materials Science

Sulfur functional groups are significant in polymer and materials science. Manifold sulfur-based reactions have been utilized for designing polymeric materials with a wide range of applications, from medicine to optics and nanotechnology. This includes reactions like thiol-ene, thiol-yne, and thiol-Michael addition (Mutlu et al., 2018).

Sulfur in Agricultural Soils and Plants

Sulfur is essential in agriculture, impacting crop productivity and quality. It undergoes changes in oxidation state, from elemental sulfur to sulfate, influenced by soil bacteria. These transformations are critical for plant nutrition and stress tolerance, making sulfur a key element in soil management and crop productivity (Fuentes-Lara et al., 2019).

Emergence of Sulfur Quantum Dots

Sulfur quantum dots (SQDs) have recently garnered attention due to their bright luminescence. They offer potential applications in bioimaging, light-emitting devices, sensing, and catalysis. This novel research area explores the synthesis, properties, and potential uses of luminescent sulfur nanodots (Pal et al., 2020).